1-(5-methyl-1,2-oxazole-3-carbonyl)-4-[({2-methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine

• IUPAC Name: [4-[(2-methylimidazo[1,2-b]pyridazin-6-yl)oxymethyl]piperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C18H21N5O3/c1-12-10-23-16(19-12)3-4-17(20-23)25-11-14-5-7-22(8-6-14)18(24)15-9-13(2)26-21-15/h3-4,9-10,14H,5-8,11H2,1-2H3
• InChI Key: CVZZKAMVQYKSEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCC(CC2)COC3=NN4C=C(N=C4C=C3)C
• Molecular Formula: C18H21N5O3
• Molecular Weight: 355.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an oxazole ring, a piperidine ring, and an imidazo[1,2-b]pyridazine ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxazole and imidazo[1,2-b]pyridazine rings in separate steps, followed by their connection via a carbonyl group. The piperidine ring could then be attached via a methylene (CH2) bridge.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the compound’s overall stability and could influence its reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the oxazole, imidazo[1,2-b]pyridazine, and piperidine rings. These rings could participate in a variety of reactions, including nucleophilic substitutions, electrophilic additions, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could make the compound more polar, influencing its solubility in different solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research. Future work could involve exploring its synthesis, investigating its reactivity, studying its potential biological activity, and assessing its safety and environmental impact.